Pimozide-d5 (Major)
Pimozide-d5 (Major)
Brand Name:
Vulcanchem
CAS No.:
1794979-08-0
VCID:
VC0138835
InChI:
InChI=1S/C28H29F2N3O/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-32-18-15-24(16-19-32)33-27-6-2-1-5-26(27)31-28(33)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34)/i15D2,16D2,24D
SMILES:
C1CN(CCC1N2C3=CC=CC=C3NC2=O)CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F
Molecular Formula:
C28H29F2N3O
Molecular Weight:
466.587
Pimozide-d5 (Major)
CAS No.: 1794979-08-0
Cat. No.: VC0138835
Molecular Formula: C28H29F2N3O
Molecular Weight: 466.587
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1794979-08-0 |
|---|---|
| Molecular Formula | C28H29F2N3O |
| Molecular Weight | 466.587 |
| IUPAC Name | 3-[1-[4,4-bis(4-fluorophenyl)butyl]-3,3,4,5,5-pentadeuteriopiperidin-4-yl]-1H-benzimidazol-2-one |
| Standard InChI | InChI=1S/C28H29F2N3O/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-32-18-15-24(16-19-32)33-27-6-2-1-5-26(27)31-28(33)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34)/i15D2,16D2,24D |
| Standard InChI Key | YVUQSNJEYSNKRX-SQXKFXMRSA-N |
| SMILES | C1CN(CCC1N2C3=CC=CC=C3NC2=O)CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F |
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